Cas no 139479-06-4 (4-(Phenylamino)benzenediazonium hydrogensulfate)

• Product Name: 4-(Phenylamino)benzenediazonium hydrogensulfate
• CAS No: 139479-06-4
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• CID: 102151
• PubChem ID: 78231
• Update Time: 2025-04-18

4-(Phenylamino)benzenediazonium hydrogensulfate Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylamino)benzenediazonium hydrogensulfate
• 4-PHENYLAMINOBENZENEDIAZONIUM HYDROGENSULFATE
• Benzenediazonium,4-(phenylamino)-, methanesulfonate, polymer with formaldehyde and4-(phenylami...
• Benzenediazonium,4-(phenylamino)-, methanesulfonate, polymer with formaldehyde and4-(phenylamino)benzoic acid (9CI)
• 4-anilinobenzenediazonium;hydrogen sulfate
• FT-0635320
• 139479-06-4
• 4477-28-5
• DTXSID0063490
• Benzenediazonium, 4-(phenylamino)-, sulfate (1:1)
• Variamine Blue RT Salt
• 4-Anilinobenzenediazonium hydrogen sulphate
• 4-(phenylamino)benzene-1-diazonium hydrogen sulfate
• MFCD00011895
• AKOS015894717
• W-106175
• D0141
• 4-Aminodiphenylamine diazonium sulfate
• 4-Diazodiphenylamine sulfate
• EINECS 224-756-8
• SCHEMBL7079616
• 4-(N-Phenylamino)benzenediazonium Hydrogensulfate
• AS-13765

• Inchi： 1S/C12H10N3.H2O4S/c13-15-12-8-6-11(7-9-12)14-10-4-2-1-3-5-10;1-5(2,3)4/h1-9,14H;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： FMRQRWPEQSPSDG-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.N(C1C=CC=CC=1)C1C=CC(=CC=1)[N+]#N

Computed Properties

• Exact Mass: 293.04713
• Monoisotopic Mass: 293.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 117.61
• LogP: 2.68730